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Compound of Interest

Compound Name: Gallocatechol

Cat. No.: B1195477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Gallocatechol, a flavan-3-ol found abundantly in green tea and other plant sources, has

garnered significant attention for its potent antioxidant and anti-inflammatory properties. This

technical guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and key biological activities of gallocatechol. Detailed experimental protocols for its

extraction, analysis, and evaluation of its biological effects are presented, alongside an

exploration of its modulation of critical cellular signaling pathways. This document aims to serve

as a valuable resource for researchers and professionals in the fields of natural product

chemistry, pharmacology, and drug development.

Chemical Structure and Identification
Gallocatechol, also known as gallocatechin (GC), is a polyphenolic compound belonging to

the flavonoid class of secondary metabolites. Its chemical structure is characterized by a

flavan-3-ol backbone, which consists of two aromatic rings (A and B) and a dihydropyran

heterocycle (C ring) with a hydroxyl group at position 3. The B ring of gallocatechol is a

pyrogallol group, featuring three hydroxyl substituents.

The most common stereoisomer is (+)-gallocatechin, which has a (2R, 3S) configuration. Its

enantiomer, (-)-gallocatechin, has a (2S, 3R) configuration.
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Identifier Value

IUPAC Name
(2R,3S)-2-(3,4,5-trihydroxyphenyl)-3,4-dihydro-

2H-chromene-3,5,7-triol[1]

Chemical Formula C₁₅H₁₄O₇[2]

Molecular Weight 306.27 g/mol [2]

CAS Number 970-73-0 ((+)-Gallocatechin)[1]

PubChem CID 65084 ((+)-Gallocatechin)

Physicochemical Properties
The physicochemical properties of gallocatechol are crucial for its absorption, distribution,

metabolism, and excretion (ADME) profile, as well as for the design of analytical and extraction

methods.

Property Value

Melting Point 218 °C (decomposes)

Solubility

   Water 3.33 mg/mL (requires sonication)[3]

   Ethanol 5 mg/mL[4]

   Methanol Soluble

   Acetone Soluble

   DMSO 100 mg/mL (requires sonication)[3]

pKa (Predicted)

The experimental pKa value for gallocatechol is

not readily available. However, based on

structurally similar flavonoids, the phenolic

hydroxyl groups are expected to have pKa

values in the range of 8-10.
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Biological and Pharmacological Properties
Gallocatechol exhibits a wide range of biological activities, primarily attributed to its potent

antioxidant and anti-inflammatory effects.

Antioxidant Activity
The pyrogallol group in the B ring of gallocatechol is a key structural feature responsible for its

powerful radical scavenging activity. It can effectively neutralize reactive oxygen species (ROS)

and reactive nitrogen species (RNS), thereby protecting cells from oxidative damage.

Anti-inflammatory Activity
Gallocatechol has been shown to exert anti-inflammatory effects by modulating key

inflammatory pathways. It can inhibit the production of pro-inflammatory mediators such as

nitric oxide (NO) and prostaglandins, in part through the inhibition of enzymes like

cyclooxygenase-2 (COX-2).

Modulation of Cellular Signaling Pathways
While much of the research on the molecular mechanisms of green tea catechins has focused

on epigallocatechin gallate (EGCG), evidence suggests that gallocatechol also modulates

several critical signaling pathways involved in cellular proliferation, inflammation, and survival.

Mitogen-Activated Protein Kinase (MAPK) Pathway
Gallocatechol has been shown to influence the MAPK signaling cascade, which plays a

central role in regulating cellular responses to a variety of external stimuli. Specifically, it can

affect the phosphorylation status of key MAPK proteins, including extracellular signal-regulated

kinase (ERK), c-Jun N-terminal kinase (JNK), and p38 MAPK. The modulation of these

pathways contributes to its anti-inflammatory and anti-cancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. selleckchem.com [selleckchem.com]

2. mdpi.com [mdpi.com]

3. file.medchemexpress.com [file.medchemexpress.com]

4. caymanchem.com [caymanchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Gallocatechol: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195477#gallocatechol-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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